Ethyl 5-(tert-butyl)isoxazole-3-carboxylate
Overview
Description
Ethyl 5-(tert-butyl)isoxazole-3-carboxylate is a chemical compound with the molecular formula C10H15NO3 . It is used in various chemical reactions and has a molecular weight of 197.23 g/mol .
Molecular Structure Analysis
The molecular structure of Ethyl 5-(tert-butyl)isoxazole-3-carboxylate consists of an isoxazole ring attached to a tert-butyl group and an ethyl ester . The InChI code for this compound is 1S/C10H15NO3/c1-5-13-9(12)7-6-8(14-11-7)10(2,3)4/h6H,5H2,1-4H3 .Physical And Chemical Properties Analysis
Ethyl 5-(tert-butyl)isoxazole-3-carboxylate is a solid at room temperature . It has a molecular weight of 197.23 g/mol . The compound has a topological polar surface area of 52.3 Ų and a complexity of 210 .Scientific Research Applications
Chemical Synthesis
“Ethyl 5-(tert-butyl)isoxazole-3-carboxylate” is used in chemical synthesis . It’s a compound with the CAS Number: 91252-54-9 and has a molecular weight of 197.23 .
Drug Discovery
Isoxazole, a five-membered heterocyclic pharmacophore, is widely used as a crucial moiety in drug discovery research . Functionalized isoxazole scaffolds show different biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity .
Metal-free Synthetic Routes
In the field of drug discovery, it is always imperative to unleash new eco-friendly synthetic strategies . Among various novel synthetic techniques in use for isoxazole synthesis, most synthetic methods employ Cu ( I) or Ru ( II) as catalysts for (3 + 2) cycloaddition reaction . In view of the drawbacks associated with metal-catalyzed reactions, it is always imperative to develop alternate metal-free synthetic routes .
Cyclization of Propargylic N-hydroxycarbamates
Allegretti and Ferreira (2013) reported cyclization of propargylic N-hydroxycarbamates and N-alkoxycarbonyl amino ethers via Pt-carbene intermediate to differentially substituted regioisomeric isoxazoles .
Intramolecular Acyclic Nitronate Olefin Cycloaddition Reactions
Wan, X.-B. et al. used intramolecular acyclic nitronate olefin cycloaddition reactions via the in situ generated acyclic nitronates combined with cascade [3 + 2] cycloaddition and tert -butyloxy group elimination to enable the formation of diverse γ-lactone-fused isoxazolines and even tricyclic isoxazolines .
Safety and Hazards
The compound is associated with hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P338+P351) .
properties
IUPAC Name |
ethyl 5-tert-butyl-1,2-oxazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3/c1-5-13-9(12)7-6-8(14-11-7)10(2,3)4/h6H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDLIJPQDQLVOMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC(=C1)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60587943 |
Source
|
| Record name | Ethyl 5-tert-butyl-1,2-oxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(tert-butyl)isoxazole-3-carboxylate | |
CAS RN |
91252-54-9 |
Source
|
| Record name | Ethyl 5-tert-butyl-1,2-oxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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